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Compound of Interest

Compound Name: Barium phosphite

Cat. No.: B1164907 Get Quote

This technical guide provides a comprehensive overview of barium phosphite, with a specific

focus on its appearance, color, and other key physicochemical properties. The information is

intended for researchers, scientists, and professionals in drug development and materials

science who require detailed technical data on this inorganic compound.

Chemical Identity and Physicochemical Properties
Barium phosphite is an inorganic salt that can exist in a few forms, with the most common

being Barium hydrogen phosphite (BaHPO₃) and Barium dihydrogen phosphite (Ba(H₂PO₃)₂)

[1]. At standard temperature and pressure, it presents as a white crystalline solid[1][2][3].

Unlike many other barium salts, barium phosphite is soluble in water[1][4]. The phosphite ion

in the compound has phosphorus in a lower oxidation state compared to the more common

phosphate ion, which imparts distinct chemical properties[1].

Table 1: Key Physicochemical Properties of Barium Phosphite
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Property Value Reference

Appearance White crystalline solid [1][2][3]

Molecular Formula
BaHO₃P (for Barium hydrogen

phosphite)
[1][5][6]

Ba(H₂PO₃)₂ (for Barium

dihydrogen phosphite)
[1]

Molecular Weight 217.31 g/mol (for BaHO₃P) [1][5][6]

296.2739 g/mol (for

Ba(H₂PO₃)₂)
[1]

CAS Number 26946-37-2 [1][7]

Solubility Soluble in water [1][4]

Density 5.42 g/cm³ (calculated) [2]

Crystal Structure
Barium dihydrogen phosphite hemihydrate (Ba(H₂PO₃)₂·0.5H₂O) crystallizes in a monoclinic

system. The structure is a complex three-dimensional network where ninefold-coordinated

barium ions are connected by dihydrogen phosphite anions[2][8].

Table 2: Crystallographic Data for Barium Dihydrogen Phosphite
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Parameter Value Reference

Crystal System Monoclinic [2]

Space Group P2₁/c [2]

Unit Cell Parameters a = 6.486(1) Å [2]

b = 7.710(1) Å [2]

c = 8.172(2) Å [2]

β = 104.72(3)° [2]

Unit Cell Volume ~395.2 Å³ [2]

Formula Units (Z) 4 [2]

Experimental Protocols: Synthesis of Barium
Phosphite
Two common laboratory methods for the synthesis of barium phosphite are detailed below.

This method represents a straightforward approach to synthesizing barium phosphite.

Methodology:

Reactants: Barium carbonate (BaCO₃) and phosphorous acid (H₃PO₃).

Procedure:

In a fume hood, slowly add phosphorous acid to a stirred suspension of barium carbonate

in distilled water.

The reaction proceeds with the evolution of carbon dioxide gas. The chemical equation for

this reaction is: BaCO₃ + 2H₃PO₃ → Ba(H₂PO₃)₂ + H₂O + CO₂[1][4].

Continue stirring until the effervescence ceases, indicating the complete reaction of the

barium carbonate.
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The resulting solution contains dissolved barium phosphite.

Isolation:

Filter the solution to remove any unreacted starting material.

Isolate the solid barium phosphite from the aqueous solution via vacuum evaporation[1].

This method involves the precipitation of barium phosphite from a solution of soluble salts.

Methodology:

Reactants: Barium chloride (BaCl₂) and ammonium phosphite ((NH₄)₂HPO₃).

Procedure:

Prepare separate aqueous solutions of barium chloride and ammonium phosphite.

Slowly add the ammonium phosphite solution to the barium chloride solution with constant

stirring.

A white precipitate of barium phosphite hemihydrate will form. The reaction is as follows:

BaCl₂ (aq) + (NH₄)₂HPO₃ (aq) → Ba(H₂PO₃)₂·0.5H₂O (s) + 2NH₄Cl (aq)[1].

Isolation and Purification:

Collect the precipitate by filtration.

Wash the precipitate with deionized water to remove soluble byproducts such as

ammonium chloride.

Dry the purified barium phosphite in a desiccator or under vacuum at a low temperature.

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis of barium
phosphite and the chemical relationship between different barium salts of phosphorus

oxyacids.
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Caption: Experimental workflow for the synthesis of barium phosphite.
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Caption: Relationship between barium salts of phosphorus oxyacids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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